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Compound of Interest

Compound Name: 2-Acetyl-5-methylpyridine

Cat. No.: B1317126 Get Quote

For researchers and professionals in drug development, the timely procurement of key

chemical intermediates is critical. 2-Acetyl-5-methylpyridine, a versatile heterocyclic building

block, is integral to the synthesis of various pharmaceutical compounds. This guide provides an

in-depth overview of its commercial availability, key suppliers, and common synthetic routes.

Chemical and Physical Properties
2-Acetyl-5-methylpyridine is a pale-yellow oil.[1] It is primarily used as an intermediate in the

synthesis of pharmaceuticals, such as nicotinic acid derivatives, and in the development of

agrochemicals like herbicides and insecticides.[2] Its chemical structure allows for further

modifications, making it a valuable component in the research and development of new organic

compounds.[2]

Property Value

CAS Number 36357-38-7

Molecular Formula C₈H₉NO

Molecular Weight 135.17 g/mol

Boiling Point 55-56°C (Oil Pump)[2]

Storage Temperature -20°C[2]
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Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer 2-Acetyl-5-methylpyridine in different grades and

quantities, catering to both research and industrial needs. The following table summarizes the

offerings from several key suppliers.

Supplier Purity
Available
Quantities

Notes

Aladdin Scientific min 97% 1 gram

For professional

research and

industrial use only.[3]

MySkinRecipes 97% 250mg, 1g
Lead time of 10-20

days.[2]

ChemicalBook 98%, 99%+ g to kg scale

Lists multiple

suppliers with varying

purities and pricing.[1]

Pipzine Chemicals High Purity
Bulk and custom

orders

Offers factory-direct

pricing and technical

support.[4]

SciSupplies 97.0% 25g

Provides detailed

safety and handling

information.[5]

2a biotech Not specified Not specified

Lists the compound

under their product

catalog.[6]

Procurement Workflow
The process of acquiring 2-Acetyl-5-methylpyridine for research or development purposes

typically follows a standardized workflow, from initial supplier identification to final delivery and

quality control.
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Procurement workflow for 2-Acetyl-5-methylpyridine.

Experimental Protocols: Synthesis of 2-Acetyl-5-
methylpyridine
The primary method for synthesizing 2-Acetyl-5-methylpyridine involves the acetylation of a

2-methylpyridine precursor.[4]
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Method 1: Acetylation of 2-Methylpyridine

This common method utilizes an acetylation reagent, such as acetyl chloride or acetic

anhydride, in the presence of a suitable catalyst.

Starting Material: 2-methylpyridine

Reagents: Acetyl chloride or acetic anhydride

Catalyst: A Lewis acid, for instance, anhydrous aluminum trichloride, can be used to increase

the reaction rate.[4]

The general procedure involves the reaction of 2-picoline (2-methylpyridine) with lithium,

followed by treatment with acetic anhydride to achieve acetylation.[1]

Synthesis Pathway

2-Methylpyridine (2-Picoline)

Reaction Vessel

Acetylation Reagent (e.g., Acetic Anhydride) Catalyst (e.g., Lewis Acid)

2-Acetyl-5-methylpyridine
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General synthesis pathway for 2-Acetyl-5-methylpyridine.

Method 2: Multi-step Synthesis from Related Pyridine Compounds

An alternative approach involves using other pyridine-containing compounds as starting

materials. This multi-step process requires careful control of reaction conditions to achieve the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.pipzine-chem.com/products/pyridine/5-acetyl-2-methylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0599409.htm
https://www.benchchem.com/product/b1317126?utm_src=pdf-body-img
https://www.benchchem.com/product/b1317126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


desired product. The steps may include substitution, oxidation, reduction, and acylation

reactions to gradually modify the starting material and introduce the necessary functional

groups to yield high-purity 2-Acetyl-5-methylpyridine.[4]

For professionals in drug development and research, understanding the commercial landscape

and synthetic accessibility of key intermediates like 2-Acetyl-5-methylpyridine is crucial for

efficient project planning and execution. The information provided in this guide serves as a

foundational resource for sourcing and utilizing this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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